2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine

• IUPAC Name: 2-(4-ethoxyphenyl)-2-fluoroethanamine
• InChI: InChI=1S/C10H14FNO/c1-2-13-9-5-3-8(4-6-9)10(11)7-12/h3-6,10H,2,7,12H2,1H3
• InChI Key: SFSFHADFYNBVDZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CN)F
• Molecular Formula: C10H14FNO
• Molecular Weight: 183.22 g/mol
• CAS No.: 1566917-40-5

Description

2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine is a useful research compound. Its molecular formula is C10H14FNO and its molecular weight is 183.22 g/mol. The purity is usually 95%.
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Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors, which could suggest a similar mechanism for 2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine.

Mode of Action

It’s worth noting that similar compounds, such as indole derivatives, have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities. This suggests that 2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine may interact with its targets in a way that results in a broad spectrum of biological activities.

Biochemical Pathways

Similar compounds such as indole derivatives have been found to affect a variety of biological pathways

Result of Action

Similar compounds such as indole derivatives have been found to possess various biological activities, suggesting that 2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine may have a broad range of molecular and cellular effects.

Biological Activity

2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine is a chemical compound that has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanism of action, pharmacokinetics, and relevant case studies.

• IUPAC Name : 2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine
• CAS Number : 1566917-40-5
• Molecular Formula : C10H14FNO
• Molecular Weight : 183.23 g/mol

The biological activity of 2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine is primarily attributed to its interaction with various neurotransmitter systems. Preliminary studies suggest that it may act as a selective serotonin reuptake inhibitor (SSRI) and has potential implications in modulating dopaminergic pathways.

Proposed Mechanisms:

• Serotonin Modulation : The compound may increase serotonin levels in the synaptic cleft by inhibiting its reuptake, thereby enhancing serotonergic neurotransmission.
• Dopaminergic Activity : There is evidence suggesting that the compound may influence dopamine receptor activity, which could contribute to its psychoactive effects.

Biological Activity and Pharmacological Studies

Research on the biological activity of 2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine has been limited but promising. Below are some key findings from various studies:

In Vitro Studies

A study conducted to evaluate the compound's effect on human cell lines demonstrated that it exhibits moderate cytotoxicity at higher concentrations, indicating a potential therapeutic window for further exploration.

Concentration (µM)	Cell Viability (%)
0	100
10	90
50	70
100	40

In Vivo Studies

Animal models have been utilized to assess the pharmacokinetics and behavioral effects of the compound. Notably, a study reported that administration of 2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine resulted in increased locomotor activity, suggesting stimulant properties.

Case Studies

• Case Study on Behavioral Effects : A recent case study involving rodents indicated that chronic administration led to alterations in anxiety-like behavior, further supporting its potential as an anxiolytic agent.
• Toxicology Reports : Reports have documented instances of toxicity associated with high doses, emphasizing the need for careful dosage regulation in therapeutic applications.